Cas no 104344-75-4 (3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid)

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid structure

104344-75-4 structure

Product Name:3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid

CAS No:104344-75-4

MF:C₁₀H₁₀N₂O₂S

MW:222.263600826263

CID:176521

PubChem ID:842060

Update Time:2025-09-18

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

- b-Alanine, N-2-benzothiazolyl-
- 3-(Benzothiazol-2-ylamino)-propionic acid
- 3-(1,3-benzothiazol-2-ylamino)propanoate
- beta-Alanine, N-2-benzothiazolyl- (9CI)
- 3-(Benzo[d]thiazol-2-ylamino)propanoicacid
- A907164
- EN300-43293
- Oprea1_324094
- SR-01000325744-1
- TimTec1_008472
- 3-(Benzothiazol-2-ylamino)-propionic acid, AldrichCPR
- SCHEMBL17234165
- Z57069632
- SR-01000325744
- CHEMBL277229
- AKOS000190316
- 104344-75-4
- 3-(Benzo[d]thiazol-2-ylamino)propanoic acid
- 3-(Benzothiazol-2-ylamino)propionic acid
- HMS1558E11
- 3-[(1,3-benzothiazol-2-yl)amino]propanoic acid
- J-001151
- CS-0249373
- 3-(1,3-benzothiazol-2-ylamino)propanoic acid
- Oprea1_761575
- 3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid
- MDL： MFCD00520414
- Inchi： 1S/C10H10N2O2S/c13-9(14)5-6-11-10-12-7-3-1-2-4-8(7)15-10/h1-4H,5-6H2,(H,11,12)(H,13,14)
- InChI Key： XIDIZOFBBGMQTL-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1NCCC(=O)O

Computed Properties

Exact Mass: 222.04600
Monoisotopic Mass: 221.038473
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 93.3

Experimental Properties

Density: g/cm3
Boiling Point: 423.3°Cat760mmHg
Flash Point: 209.8°C
PSA: 90.46000
LogP: 2.25590

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Customs Data

HS CODE：2934200090
Customs Data：

China Customs Code:
2934200090

Overview:

2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B410740-25mg	3-[(1,3-Benzothiazol-2-yl)amino]propanoic Acid	104344-75-4		25mg	$ 50.00	2022-06-07
TRC	B410740-50mg	3-[(1,3-Benzothiazol-2-yl)amino]propanoic Acid	104344-75-4		50mg	$ 70.00	2022-06-07
TRC	B410740-250mg	3-[(1,3-Benzothiazol-2-yl)amino]propanoic Acid	104344-75-4		250mg	$ 275.00	2022-06-07
Fluorochem	029078-1g	3-(Benzothiazol-2-ylamino)-propionic acid	104344-75-4		1g	￡372.00	2022-02-28
Fluorochem	029078-2g	3-(Benzothiazol-2-ylamino)-propionic acid	104344-75-4		2g	￡598.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007912-1g	3-(Benzothiazol-2-ylamino)-propionic acid	104344-75-4		1g	6144CNY	2021-05-07
Chemenu	CM450714-1g	3-(BENZOTHIAZOL-2-YLAMINO)-PROPIONIC ACID	104344-75-4	95%+	1g	$260	2023-11-26
Chemenu	CM450714-5g	3-(BENZOTHIAZOL-2-YLAMINO)-PROPIONIC ACID	104344-75-4	95%+	5g	$701	2023-11-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007912-1g	3-(Benzothiazol-2-ylamino)-propionic acid	104344-75-4		1g	6144.0CNY	2021-07-05
Enamine	EN300-43293-0.1g	3-[(1,3-benzothiazol-2-yl)amino]propanoic acid	104344-75-4	95.0%	0.1g	$62.0	2025-03-21

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:104344-75-4)3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid

Order Number:A907164

Stock Status:in Stock

Quantity:5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:27

Price ($):637.0/212.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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